Cas no 2171863-49-1 (4-ethoxy-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid)

• Product Name: 4-ethoxy-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid
• CAS No: 2171863-49-1
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5852885
• PubChem ID: 165586842
• Update Time: 2025-06-09

4-ethoxy-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid
• 2171863-49-1
• 4-ethoxy-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-3-carboxylic acid
• EN300-1528871

• Inchi： 1S/C26H30N2O6/c1-2-33-23-15-28(14-21(23)25(30)31)24(29)12-7-13-27-26(32)34-16-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-6,8-11,21-23H,2,7,12-16H2,1H3,(H,27,32)(H,30,31)
• InChI Key： SVMVJFRUGPDKRN-UHFFFAOYSA-N
• SMILES： O(CC)C1CN(C(CCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-ethoxy-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid

Recent Advances in the Study of 4-ethoxy-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid (CAS: 2171863-49-1)

The compound 4-ethoxy-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid (CAS: 2171863-49-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including an ethoxy group and a fluorenylmethoxycarbonyl (Fmoc) protected amine, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its role as a building block for novel therapeutic agents, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key areas of research involving this compound is its application in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amines due to its stability under basic conditions and ease of removal under mild acidic conditions. Researchers have explored the utility of 4-ethoxy-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid in the synthesis of complex peptides with enhanced bioavailability and stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in improving the yield and purity of peptide chains, particularly those containing proline-like structures.

In addition to its synthetic applications, this compound has been investigated for its potential biological activities. Preliminary in vitro studies suggest that derivatives of 4-ethoxy-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid exhibit inhibitory effects on certain proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The ethoxy moiety appears to play a critical role in modulating the compound's binding affinity to enzyme active sites, as highlighted in a recent Bioorganic & Medicinal Chemistry Letters publication.

Another notable development is the exploration of this compound in the design of prodrugs. Its structural versatility allows for the incorporation of various pharmacophores, enabling the development of targeted therapies with reduced off-target effects. For instance, a 2024 study in Molecular Pharmaceutics reported the successful conjugation of this molecule with anticancer agents, resulting in improved tumor selectivity and reduced systemic toxicity in murine models.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 4-ethoxy-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid derivatives. Issues such as metabolic stability and solubility need to be addressed to fully harness their therapeutic potential. Ongoing research is focused on structural modifications, including the introduction of polar groups and the exploration of alternative protecting strategies, to overcome these limitations.

In conclusion, 4-ethoxy-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid (CAS: 2171863-49-1) represents a versatile and promising scaffold in chemical biology and drug discovery. Its applications in peptide synthesis, enzyme inhibition, and prodrug design underscore its importance in contemporary research. Future studies are expected to further elucidate its mechanisms of action and expand its utility in the development of next-generation therapeutics.